Cas no 1806985-60-3 (4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1806985-60-3
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874480
• Update Time: 2025-07-23

4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5ClF5NO/c9-3-1-4(7(10)11)15-5(2-16)6(3)8(12,13)14/h1,7,16H,2H2
• InChI Key： CIDLVFFJGNQPBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CO)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806985-60-3)

The compound 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806985-60-3) is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced functional materials. Researchers are increasingly focusing on this compound due to its role in developing novel crop protection agents and bioactive molecules, aligning with the growing demand for sustainable agricultural solutions.

In recent years, the agrochemical industry has witnessed a surge in interest for fluorinated pyridines, driven by their enhanced stability, bioavailability, and target specificity. The 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol scaffold is particularly notable for its ability to modulate biological activity, making it a key candidate for pest control formulations. With global concerns over food security and environmental impact, this compound offers a balance between efficacy and eco-friendliness, addressing modern farming challenges.

From a synthetic chemistry perspective, the introduction of fluorine atoms into the pyridine ring significantly alters the compound's physicochemical properties. The difluoromethyl and trifluoromethyl moieties in CAS No. 1806985-60-3 enhance lipophilicity and metabolic stability, which are critical for optimizing drug delivery systems. This has sparked interest in its application beyond agrochemicals, particularly in medicinal chemistry, where fluorinated compounds are prized for their ability to improve pharmacokinetics.

The versatility of 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol is further highlighted by its compatibility with modern green chemistry principles. Researchers are exploring solvent-free synthesis routes and catalytic methods to produce this compound efficiently, reducing waste and energy consumption. Such advancements resonate with the broader push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 1806985-60-3 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. These methods are essential for verifying the compound's purity and structural integrity, which are paramount for its use in high-value applications. The data generated from these analyses also contributes to the growing cheminformatics databases, supporting AI-driven drug discovery efforts.

Looking ahead, the demand for fluorinated pyridine derivatives is expected to rise, fueled by their expanding roles in precision agriculture and life sciences. Innovations in catalysis and process optimization will likely lower production costs, making 4-Chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol more accessible for large-scale applications. As regulatory frameworks evolve to favor safer chemicals, this compound’s profile positions it as a forward-looking solution for multiple industries.